Cas no 37874-97-8 (4-(cyclopentylmethyl)benzoic Acid)

• Product Name: 4-(cyclopentylmethyl)benzoic Acid
• CAS No: 37874-97-8
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• MDL: MFCD01660903
• CID: 922726
• Update Time: 2025-11-01

4-(cyclopentylmethyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(cyclopentylmethyl)benzoic Acid
• 4-Cyclopentylmethyl-benzoesaeure; AC1L1YJW; LS-36701; 4-Cyclopentylmethylbenzoic acid; BENZOIC ACID, 4-(CYCLOPENTYLMETHYL)-; BRN 1951696; 4-Cyclopentylmethylbenzoesaeure; NSC169033;

• MDL： MFCD01660903
• Inchi： 1S/C13H16O2/c14-13(15)12-7-5-11(6-8-12)9-10-3-1-2-4-10/h5-8,10H,1-4,9H2,(H,14,15)
• InChI Key： PKWZNPSKWPVPGF-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)CC1CCCC1)=O

Computed Properties

• Exact Mass: 204.11508

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(cyclopentylmethyl)benzoic Acid

Introduction to 4-(cyclopentylmethyl)benzoic Acid (CAS No. 37874-97-8)

4-(cyclopentylmethyl)benzoic acid, identified by the Chemical Abstracts Service registry number 37874-97-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This benzoic acid derivative features a cyclopentylmethyl substituent, which imparts unique structural and functional properties, making it a subject of considerable interest in synthetic chemistry and drug development.

The molecular structure of 4-(cyclopentylmethyl)benzoic acid consists of a benzoic acid core linked to a cyclopentylmethyl group. This configuration contributes to its distinct physicochemical properties, including solubility, melting point, and reactivity. The presence of the cyclopentyl ring enhances the compound's steric hindrance, which can influence its interactions with biological targets. Such structural features are often exploited in medicinal chemistry to modulate bioavailability and binding affinity.

In recent years, 4-(cyclopentylmethyl)benzoic acid has garnered attention for its potential applications in pharmaceutical research. Its benzoic acid moiety is well-known for its role as a precursor in the synthesis of various pharmacologically active compounds. For instance, derivatives of benzoic acid have been explored in the development of anti-inflammatory, analgesic, and antimicrobial agents. The cyclopentylmethyl group further extends its utility by providing a scaffold for structural modifications that can enhance drug-like properties.

One of the most compelling aspects of 4-(cyclopentylmethyl)benzoic acid is its versatility in synthetic chemistry. Researchers have leveraged this compound to develop novel synthetic pathways and intermediates for complex molecules. Its reactivity allows for facile functionalization at multiple sites, enabling the creation of diverse chemical libraries. These libraries are invaluable in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug discovery.

Recent studies have highlighted the therapeutic potential of 4-(cyclopentylmethyl)benzoic acid and its derivatives. For example, researchers have investigated its role as an intermediate in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs). The cyclopentylmethyl group's ability to influence electronic distribution and steric interactions makes it an attractive moiety for designing molecules with improved pharmacokinetic profiles. Additionally, the benzoic acid core has been shown to exhibit antioxidant properties, which could be beneficial in combating oxidative stress-related diseases.

The compound's structural features also make it a valuable tool in computational chemistry and molecular modeling. Its well-defined geometry and polarity allow researchers to predict its interactions with biological targets with high accuracy. This capability is crucial for rational drug design, where understanding molecular recognition mechanisms is paramount. By integrating 4-(cyclopentylmethyl)benzoic acid into virtual screening protocols, scientists can accelerate the identification of promising candidates for further experimental validation.

In addition to its pharmaceutical applications, 4-(cyclopentylmethyl)benzoic acid has found utility in materials science. Its aromatic structure and functional groups make it a suitable candidate for developing organic semiconductors and liquid crystals. These materials are essential components in electronic devices such as organic light-emitting diodes (OLEDs) and liquid crystal displays (LCDs). The compound's ability to self-assemble into ordered structures further enhances its appeal for advanced material applications.

The synthesis of 4-(cyclopentylmethyl)benzoic acid typically involves multi-step organic reactions, starting from readily available precursors like cyclopentanone and benzoyl chloride. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it more accessible for industrial applications. Catalytic techniques have been particularly useful in improving yields and reducing byproduct formation, thereby enhancing the sustainability of its synthesis.

Quality control and analytical characterization are critical aspects when dealing with 4-(cyclopentylmethyl)benzoic acid. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm purity and identity. These analytical methods ensure that the compound meets the stringent standards required for pharmaceutical use.

The future prospects of 4-(cyclopentylmethyl)benzoic acid are promising, with ongoing research exploring new derivatives and applications. Innovations in synthetic biology and biocatalysis may further streamline its production processes, making it more cost-effective and environmentally friendly. As our understanding of molecular interactions deepens, this compound is likely to play an increasingly important role in drug discovery and material science.